7-Amino-3 chloromethyl-3-cephem-4-carboxylic Acid p-Methoxybenzyl Ester Hydrochloride
7-Amino-3 chloromethyl-3-cephem-4-carboxylic Acid p-Methoxybenzyl Ester Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
113479-65-5
VCID:
VC0024132
InChI:
InChI=1S/C16H17ClN2O4S.ClH/c1-22-11-4-2-9(3-5-11)7-23-16(21)13-10(6-17)8-24-15-12(18)14(20)19(13)15;/h2-5,12,15H,6-8,18H2,1H3;1H/t12-,15-;/m1./s1
SMILES:
COC1=CC=C(C=C1)COC(=O)C2=C(CSC3N2C(=O)C3N)CCl.Cl
Molecular Formula:
C16H18Cl2N2O4S
Molecular Weight:
405.3 g/mol
7-Amino-3 chloromethyl-3-cephem-4-carboxylic Acid p-Methoxybenzyl Ester Hydrochloride
CAS No.: 113479-65-5
Reference Standards
VCID: VC0024132
Molecular Formula: C16H18Cl2N2O4S
Molecular Weight: 405.3 g/mol
| CAS No. | 113479-65-5 |
|---|---|
| Product Name | 7-Amino-3 chloromethyl-3-cephem-4-carboxylic Acid p-Methoxybenzyl Ester Hydrochloride |
| Molecular Formula | C16H18Cl2N2O4S |
| Molecular Weight | 405.3 g/mol |
| IUPAC Name | (4-methoxyphenyl)methyl (6R,7R)-7-amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C16H17ClN2O4S.ClH/c1-22-11-4-2-9(3-5-11)7-23-16(21)13-10(6-17)8-24-15-12(18)14(20)19(13)15;/h2-5,12,15H,6-8,18H2,1H3;1H/t12-,15-;/m1./s1 |
| Standard InChIKey | LYIIGHOYDRRHAJ-XRZFDKQNSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)COC(=O)C2=C(CS[C@H]3N2C(=O)[C@H]3N)CCl.Cl |
| SMILES | COC1=CC=C(C=C1)COC(=O)C2=C(CSC3N2C(=O)C3N)CCl.Cl |
| Canonical SMILES | COC1=CC=C(C=C1)COC(=O)C2=C(CSC3N2C(=O)C3N)CCl.Cl |
| Synonyms | (6R,7R)-7-Amino-3-(chloromethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid (4-Methoxyphenyl)methyl Ester Hydrochloride; |
| PubChem Compound | 14032024 |
| Last Modified | Nov 11 2021 |
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